2-(4-tert-butylphenoxy)-N'-(2-thienylacetyl)acetohydrazide

• IUPAC Name: N'-[2-(4-tert-butylphenoxy)acetyl]-2-thiophen-2-ylacetohydrazide
• InChI: InChI=1S/C18H22N2O3S/c1-18(2,3)13-6-8-14(9-7-13)23-12-17(22)20-19-16(21)11-15-5-4-10-24-15/h4-10H,11-12H2,1-3H3,(H,19,21)(H,20,22)
• InChI Key: IDWBHALQTHQDTO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OCC(=O)NNC(=O)CC2=CC=CS2
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol

Description

2-(4-tert-butylphenoxy)-N'-(2-thienylacetyl)acetohydrazide, also known as TTA-500, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. TTA-500 has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 2-(4-tert-butylphenoxy)-N'-(2-thienylacetyl)acetohydrazide is not fully understood, but it is believed to work by activating the peroxisome proliferator-activated receptor (PPAR) delta pathway. PPAR delta is a transcription factor that plays a key role in the regulation of metabolism, and activation of this pathway has been shown to improve glucose and lipid metabolism in animal models.
Biochemical and Physiological Effects
Studies have shown that 2-(4-tert-butylphenoxy)-N'-(2-thienylacetyl)acetohydrazide can improve glucose tolerance and insulin sensitivity in animal models, as well as reduce body weight and adipose tissue mass. 2-(4-tert-butylphenoxy)-N'-(2-thienylacetyl)acetohydrazide has also been shown to increase fatty acid oxidation and improve lipid profiles, suggesting that it may be a useful treatment for metabolic disorders such as obesity and type 2 diabetes.

Advantages and Limitations for Lab Experiments

One advantage of 2-(4-tert-butylphenoxy)-N'-(2-thienylacetyl)acetohydrazide is that it has been shown to be effective in animal models of metabolic disorders, suggesting that it may have potential therapeutic applications. However, one limitation of 2-(4-tert-butylphenoxy)-N'-(2-thienylacetyl)acetohydrazide is that its mechanism of action is not fully understood, which may make it difficult to develop as a therapeutic agent.

Future Directions

There are several future directions for research on 2-(4-tert-butylphenoxy)-N'-(2-thienylacetyl)acetohydrazide. One area of interest is the development of 2-(4-tert-butylphenoxy)-N'-(2-thienylacetyl)acetohydrazide analogs with improved pharmacokinetic properties and potency. Another area of research is the investigation of the long-term effects of 2-(4-tert-butylphenoxy)-N'-(2-thienylacetyl)acetohydrazide on metabolic function and overall health. Additionally, further studies are needed to fully understand the mechanism of action of 2-(4-tert-butylphenoxy)-N'-(2-thienylacetyl)acetohydrazide and its potential therapeutic applications.

Synthesis Methods

2-(4-tert-butylphenoxy)-N'-(2-thienylacetyl)acetohydrazide can be synthesized through a multi-step process involving the reaction of 4-tert-butylphenol with thionyl chloride, followed by the addition of 2-thienylacetic acid and hydrazine hydrate. The resulting product is purified through recrystallization to obtain 2-(4-tert-butylphenoxy)-N'-(2-thienylacetyl)acetohydrazide in its final form.

Scientific Research Applications

2-(4-tert-butylphenoxy)-N'-(2-thienylacetyl)acetohydrazide has been studied for its potential therapeutic applications, particularly in the treatment of metabolic disorders such as obesity and type 2 diabetes. Research has shown that 2-(4-tert-butylphenoxy)-N'-(2-thienylacetyl)acetohydrazide can improve glucose tolerance and insulin sensitivity in animal models, suggesting that it may be a promising candidate for the development of new treatments for these conditions.